Cas no 1155097-03-2 (2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione)

• Product Name: 2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione
• CAS No: 1155097-03-2
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 4573474
• PubChem ID: 43653692
• Update Time: 2025-07-10

2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-{3-[1-(methylamino)ethyl]phenyl}-1,2-thiazolidine-1,1-dione
• 2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione

• Inchi： 1S/C12H18N2O2S/c1-10(13-2)11-5-3-6-12(9-11)14-7-4-8-17(14,15)16/h3,5-6,9-10,13H,4,7-8H2,1-2H3
• InChI Key： AGCBTVPOGKFJMO-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCCN1C1=CC=CC(C(NC)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione

Introduction to 2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione (CAS No. 1155097-03-2)

2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione, identified by its Chemical Abstracts Service (CAS) number 1155097-03-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolidinedione class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its phenyl ring substituted with a 3-(1-methylamino)ethyl group and the presence of a dione moiety on the thiazolidine ring, contribute to its unique chemical properties and biological interactions.

The thiazolidine-1,1-dione core is a crucial pharmacophore in many bioactive molecules, exhibiting capabilities such as metal chelation, enzyme inhibition, and interaction with biological targets. In the case of 2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione, the presence of the phenyl ring and the N-methylamino ethyl side chain enhances its potential to engage with various biological systems. This compound has been studied for its potential roles in modulating cellular processes, including inflammation, oxidative stress, and metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and interactions of 2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione with target proteins. Studies suggest that this compound may interact with enzymes involved in metabolic regulation, such as AMPK (AMP-activated protein kinase), which is crucial for energy homeostasis. The N-methylamino ethyl group is particularly interesting as it can form hydrogen bonds and hydrophobic interactions with biological targets, enhancing the compound's binding affinity.

In addition to its potential role in metabolic regulation, 2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione has been investigated for its anti-inflammatory properties. Thiazolidinediones are known to modulate inflammatory pathways by inhibiting nuclear factor kappa B (NF-κB) signaling. The structural features of this compound may allow it to interfere with key inflammatory mediators, thereby reducing inflammation in various pathological conditions. This makes it a promising candidate for therapeutic applications in chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

The synthesis of 2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the dione group into the thiazolidine ring necessitates precise control over reaction conditions to avoid side products. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research into its biological activities.

One of the most compelling aspects of 2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione is its potential as a scaffold for drug discovery. By modifying its structural features, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successful in identifying novel compounds with improved pharmacokinetic properties and enhanced therapeutic efficacy. The phenyl ring and the N-methylamino ethyl side chain provide multiple sites for chemical modification, allowing for the exploration of diverse chemical space.

Recent preclinical studies have demonstrated the promising effects of 2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione in models of metabolic disorders. For instance, studies in cell culture have shown that this compound can activate AMPK signaling pathways, leading to improved insulin sensitivity and glucose uptake. These findings are particularly relevant given the increasing prevalence of type 2 diabetes worldwide. Further investigation in animal models is warranted to validate these effects and explore potential therapeutic applications.

The pharmacological profile of 2-{3-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione also suggests potential applications in neuroprotective therapies. Thiazolidinediones have been shown to cross the blood-brain barrier and interact with central nervous system targets. This property makes them attractive candidates for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that this compound may protect against neuronal damage by modulating oxidative stress and inflammation within brain tissues.

In conclusion, 2-{3- ¹( M e t h y l a m i n o ) e t h y l p h e n y l } - ¹ , ² - t h i a z o l i d i n e - ¹ , ¹ - d i o n e ( C A S N o . ¹ ¹ 55097 - 0 3 - ² ) represents a promising compound with multifaceted biological activities. Its structural features make it an excellent candidate for further research into metabolic disorders，inflammatory diseases，and neuroprotective therapies。The ongoing exploration of its pharmacological properties，combined with advances in synthetic chemistry，holds great promise for developing novel therapeutic agents that address critical unmet medical needs。